iCRT-14-d5
Description
Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis of iCRT-14-d5 involves the modification of iCRT-14, a small molecule inhibitor of the Wnt/β-catenin signaling pathway, with deuterium atoms. The deuterium labeling is achieved through the use of deuterated reagents in the final step of the synthesis pathway.", "Starting Materials": [ "4-(4-(4-(4-((2-(2,4-dichlorophenyl)-2-(1H-indol-3-yl)-1-methyl-ethyl)carbamoyl)piperidin-1-yl)phenyl)thiazol-2-ylamino)phenol", "Deuterated reagents" ], "Reaction": [ "Protection of the phenolic hydroxyl group with TBDMS", "Reductive amination of the piperidine amine with the thiazole aldehyde", "Removal of the TBDMS group with TBAF", "Reaction of the resulting phenol with deuterated reagents to introduce deuterium atoms" ] } | |
CAS RN |
1795144-12-5 |
Product Name |
iCRT-14-d5 |
Molecular Formula |
C21H17N3O2S |
Molecular Weight |
380.477 |
IUPAC Name |
(5Z)-5-[(2,5-dimethyl-1-pyridin-3-ylpyrrol-3-yl)methylidene]-3-(2,3,4,5,6-pentadeuteriophenyl)-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C21H17N3O2S/c1-14-11-16(15(2)23(14)18-9-6-10-22-13-18)12-19-20(25)24(21(26)27-19)17-7-4-3-5-8-17/h3-13H,1-2H3/b19-12-/i3D,4D,5D,7D,8D |
InChI Key |
NCSHZXNGQYSKLR-CNCXFELZSA-N |
SMILES |
CC1=CC(=C(N1C2=CN=CC=C2)C)C=C3C(=O)N(C(=O)S3)C4=CC=CC=C4 |
synonyms |
5-[[2,5-Dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene]-3-(phenyl-d5)-2,4-thiazolidinedione; iCRT 14-d5; iCRT14-d5; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 3,6-diazabicyclo[3.1.0]hexane-6-carboxylate](/img/structure/B586182.png)
